Cas no 2171628-30-9 (3-amino-1-(2-methylpropyl)-4-propylpiperidin-4-ol)

• Product Name: 3-amino-1-(2-methylpropyl)-4-propylpiperidin-4-ol
• CAS No: 2171628-30-9
• MF: C₁₂H₂₆N₂O
• MW: 214.347643375397
• CID: 6165634
• PubChem ID: 165599044
• Update Time: 2025-05-20

3-amino-1-(2-methylpropyl)-4-propylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-methylpropyl)-4-propylpiperidin-4-ol
• EN300-1624950
• 2171628-30-9

• Inchi： 1S/C12H26N2O/c1-4-5-12(15)6-7-14(8-10(2)3)9-11(12)13/h10-11,15H,4-9,13H2,1-3H3
• InChI Key： ASCHBQUXGHRXCU-UHFFFAOYSA-N
• SMILES： OC1(CCC)CCN(CC(C)C)CC1N

Computed Properties

• Exact Mass: 214.204513457g/mol
• Monoisotopic Mass: 214.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-amino-1-(2-methylpropyl)-4-propylpiperidin-4-ol

Recent Advances in the Study of 3-amino-1-(2-methylpropyl)-4-propylpiperidin-4-ol (CAS: 2171628-30-9)

3-amino-1-(2-methylpropyl)-4-propylpiperidin-4-ol (CAS: 2171628-30-9) is a piperidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential pharmacological applications. The presence of both amino and hydroxyl functional groups on the piperidine ring, along with the branched alkyl substituents, suggests that this molecule may exhibit interesting biological activities, particularly in the context of central nervous system (CNS) disorders and pain management.

Recent research has focused on the synthesis and optimization of 3-amino-1-(2-methylpropyl)-4-propylpiperidin-4-ol, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that significantly enhances the yield and purity of the compound. The researchers employed a multi-step process involving reductive amination and subsequent hydroxylation, which proved to be more efficient than previous methods. This advancement is crucial for scaling up production and facilitating further pharmacological evaluations.

In addition to synthetic improvements, several in vitro and in vivo studies have been conducted to elucidate the pharmacological profile of 3-amino-1-(2-methylpropyl)-4-propylpiperidin-4-ol. Preliminary findings indicate that the compound exhibits moderate affinity for opioid receptors, particularly the mu-opioid receptor (MOR), which is a key target for pain relief. However, unlike traditional opioids, this derivative appears to have a reduced risk of respiratory depression, a common and dangerous side effect associated with MOR agonists. These properties make it a promising candidate for the development of safer analgesics.

Another area of interest is the compound's potential application in treating neurodegenerative diseases. A recent study in Neuropharmacology (2024) demonstrated that 3-amino-1-(2-methylpropyl)-4-propylpiperidin-4-ol can modulate glutamate release in neuronal cells, suggesting a possible neuroprotective effect. Glutamate excitotoxicity is implicated in various neurodegenerative conditions, including Alzheimer's and Parkinson's diseases. The ability of this compound to regulate glutamate levels without causing significant cytotoxicity highlights its therapeutic potential in this domain.

Despite these promising findings, challenges remain in the development of 3-amino-1-(2-methylpropyl)-4-propylpiperidin-4-ol as a therapeutic agent. Pharmacokinetic studies have revealed that the compound has a relatively short half-life in vivo, necessitating further structural modifications to improve its metabolic stability. Additionally, more comprehensive toxicological assessments are required to ensure its safety profile. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 3-amino-1-(2-methylpropyl)-4-propylpiperidin-4-ol (CAS: 2171628-30-9) represents a promising scaffold for the development of novel therapeutics, particularly in the areas of pain management and neurodegenerative diseases. Recent advancements in its synthesis and preliminary pharmacological evaluations underscore its potential, but further research is needed to fully realize its clinical applications. The ongoing studies in this field are expected to provide deeper insights into the compound's mechanisms of action and optimize its therapeutic efficacy.